N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C19H20N4O4S2/c1-12(24)23-9-8-15-16(10-20)19(28-17(15)11-23)21-18(25)13-4-6-14(7-5-13)29(26,27)22(2)3/h4-7H,8-9,11H2,1-3H3,(H,21,25)
• InChI Key: CUOLFAOOOSXPMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C19H20N4O4S2
• Molecular Weight: 432.5 g/mol

Description

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C19H20N4O4S2 and its molecular weight is 432.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Development

• Chemical Synthesis : The compound has been used in the synthesis of various heterocyclic compounds. For example, a study explored the synthesis of various derivatives, such as pyranones, chromene derivatives, coumarin derivatives, and more, using similar enaminonitriles as starting materials (Bondock, Tarhoni, & Fadda, 2014).

• Crystal Structure Analysis : Research on N-Benzyltetrahydropyrido-anellated thiophene derivatives, which are structurally related to the target compound, has been conducted to understand their crystal structures and molecular interactions (Pietsch, Nieger, & Gütschow, 2007).

Pharmacological Research

• Antimicrobial Activity : Studies have shown that derivatives of this compound exhibit antimicrobial properties. For instance, a study on new Pyridothienopyrimidines and Pyridothienotriazines, which are structurally similar, demonstrated significant antimicrobial activities (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

• Potential in Anticancer Research : There is research suggesting the potential of structurally related compounds in anticancer applications. For example, the discovery of a compound with a similar structure showed significant antitumor activity and is undergoing clinical trials (Zhou et al., 2008).

Application in Material Science

• Insecticidal Properties : Derivatives of this compound have been explored for their use as insecticides. A study on pyridine derivatives, including similar compounds, showed promising results against the cowpea aphid (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

• Synthesis of Novel Compounds : The compound has been utilized in the synthesis of new heterocyclic compounds with potential applications in various fields. For example, a study involved the synthesis of thieno[2,3-b]pyridines from enaminones (Gao et al., 2012).